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Compound of Interest

1,3,4,5-
Compound Name:
Tetrahydrobenzo[cd]indazole

cat. No.: B2630112

In-depth Technical Guide: 1,3,4,5-
Tetrahydrobenzo[cd]indazole

Disclaimer: This technical guide addresses the chemical structure and properties of 1,3,4,5-
Tetrahydrobenzo[cd]indazole. It is intended for researchers, scientists, and drug
development professionals. A comprehensive literature search has revealed that detailed
experimental and biological data for this specific compound is exceptionally limited in publicly
accessible scientific databases. Therefore, this guide summarizes the available information and
provides a general overview of the broader class of indazole compounds for contextual
understanding.

Core Compound Identification
Chemical Name: 1,3,4,5-Tetrahydrobenzo[cd]indazole
CAS Number: 65832-15-7

Molecular Formula: CioH1o0N2

Chemical Structure

The chemical structure of 1,3,4,5-Tetrahydrobenzo[cd]indazole is a tricyclic system where a
dihydropyrazole ring is fused to a tetralone-like backbone.
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Figure 1: 2D representation of 1,3,4,5-Tetrahydrobenzo[cd]indazole.

Physicochemical Properties

Quantitative data for 1,3,4,5-Tetrahydrobenzo[cd]indazole is sparse. The following table
summarizes the available information.

Property Value Source
Molecular Weight 158.2 g/mol Vendor Data
Melting Point 120-121 °C Vendor Data
Boiling Point 365.0 £ 11.0 °C (Predicted) Vendor Data
Purity Typically = 96% [1]

Synthesis and Experimental Protocols

A detailed, experimentally verified synthesis protocol for 1,3,4,5-Tetrahydrobenzo[cd]indazole
is not described in the surveyed scientific literature. However, general synthetic strategies for
related tetrahydroindazole cores often involve the condensation of a cyclic B-diketone or a
related precursor with hydrazine or a substituted hydrazine.

General Synthetic Approach for Tetrahydroindazoles
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A plausible, though unverified, synthetic route could involve the reaction of a bicyclic diketone
with hydrazine hydrate, as depicted in the conceptual workflow below.

Starting Materials

Bicyclic a,B-unsaturated ketone Hydrazine hydrate
or related precursor or substituted hydrazine
Reaction
Cyclization
Product

Click to download full resolution via product page
Caption: Conceptual workflow for tetrahydroindazole synthesis.

Note: This represents a generalized approach and has not been experimentally validated for
the specific target compound.

Biological Activity and Signaling Pathways

There is no specific information regarding the biological activity, mechanism of action, or
associated signaling pathways for 1,3,4,5-Tetrahydrobenzo[cd]indazole in the reviewed
literature.

However, the broader class of indazole and tetrahydroindazole derivatives is known to exhibit a
wide range of pharmacological activities.[2][3] These include, but are not limited to:
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» Anti-inflammatory effects: Some indazole derivatives are known to inhibit inflammatory
pathways.[3]

» Anticancer properties: The indazole scaffold is a core component of several kinase inhibitors
used in cancer therapy.[2]

o Central Nervous System (CNS) activity: Certain tetrahydroindazoles have been investigated
as ligands for sigma receptors, which are implicated in various CNS disorders.

Due to the absence of specific biological data for 1,3,4,5-Tetrahydrobenzo[cd]indazole, no
signaling pathway or experimental workflow diagrams can be provided at this time.

Spectral Data

No experimental spectral data, such as *H NMR, 3C NMR, or mass spectrometry, for 1,3,4,5-
Tetrahydrobenzo[cd]indazole are available in the public domain. For researchers who
successfully synthesize this compound, standard analytical techniques would be required for its
characterization.

Conclusion

1,3,4,5-Tetrahydrobenzo[cd]indazole is a known chemical entity with a defined structure and
CAS number. However, it remains a poorly characterized compound in the scientific literature.
The lack of published data on its synthesis, spectral properties, and biological activity suggests
that it is a novel or under-investigated molecule. Researchers interested in this compound
would need to undertake its synthesis and subsequent characterization and biological
screening to elucidate its properties and potential applications. The information provided on the
general class of indazoles may offer a starting point for such investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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